Cas no 60597-68-4 (2-chloro-3-(pyrrolidine-1-carbonyl)pyridine)

• Product Name: 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine
• CAS No: 60597-68-4
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD01342311
• CID: 952441
• PubChem ID: 3391430
• Update Time: 2025-10-21

2-chloro-3-(pyrrolidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-3-yl)(pyrrolidin-1-yl)methanone
• (2-chloro-3-pyridinyl)-1-pyrrolidinylMethanone
• (2-chloropyridin-3-yl)-pyrrolidin-1-ylmethanone
• 2-Chloro-3-(pyrrolidin-1-ylcarbonyl)pyridine
• 1-(2-chloro-nicotinoyl)-pyrrolidine
• 2-chloro-3-(1-pyrrolidinylcarbonyl)pyridine
• 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine
• Oprea1_374978
• STK501047
• 6552AE
• BC689545
• AB0072115
• Z31480270
• AKOS000162955
• EN300-45387
• (2-Chloro-3-pyridyl)(1-pyrrolidinyl)methanone
• SY082140
• DTXSID10392069
• 60597-68-4
• CS-0035728
• DA-32121
• A868934
• AI-204/31693028
• 2-Chloro-3-(1-pyrrolidinylcarbonyl)pyridine, AldrichCPR
• MFCD01342311
• AS-31783
• ALBB-004242

• MDL： MFCD01342311
• Inchi： 1S/C10H11ClN2O/c11-9-8(4-3-5-12-9)10(14)13-6-1-2-7-13/h3-5H,1-2,6-7H2
• InChI Key： ILYOSYIJGVKBAA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 1.8

Experimental Properties

• Melting Point: 44-46 °C
• PSA: 33.20000
• LogP: 1.90890

2-chloro-3-(pyrrolidine-1-carbonyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine

Exploring the Versatile Applications of 2-Chloro-3-(pyrrolidine-1-carbonyl)pyridine (CAS No. 60597-68-4) in Modern Chemistry

2-Chloro-3-(pyrrolidine-1-carbonyl)pyridine (CAS 60597-68-4) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This chloropyridine derivative features a unique molecular structure combining a pyrrolidine carbonyl moiety with a chlorinated pyridine ring, making it particularly valuable for drug discovery programs. The compound's molecular formula C₁₀H₉ClN₂O and molecular weight of 208.64 g/mol contribute to its desirable physicochemical properties for various applications.

Recent studies highlight the growing importance of 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine in the development of novel kinase inhibitors, particularly in cancer research. The compound's pyridine-pyrrolidine scaffold serves as an excellent pharmacophore that can interact with various biological targets. Pharmaceutical companies are increasingly exploring this heterocyclic building block for its potential in creating more selective and potent therapeutic agents, especially in the field of targeted therapies.

The synthesis of CAS 60597-68-4 typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Researchers have developed several efficient routes to produce this chlorinated pyrrolidine-pyridine conjugate, with recent publications reporting improved catalytic methods that enhance atom economy.

In material science applications, 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine has shown promise as a precursor for advanced functional materials. Its ability to form stable coordination complexes makes it valuable in creating novel catalysts and luminescent materials. The compound's electron-deficient pyridine ring and pyrrolidine carbonyl group provide multiple sites for further chemical modifications, enabling the design of customized materials with specific properties.

Analytical characterization of 60597-68-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. Recent advancements in analytical technology have made it possible to study the compound's conformational dynamics and intermolecular interactions with unprecedented detail.

The commercial availability of 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine has expanded significantly in recent years, with multiple suppliers offering the compound in various quantities and purities. Market analysis indicates growing demand for this specialty chemical, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs. Current pricing trends reflect the compound's increasing importance in drug discovery pipelines.

From a regulatory perspective, CAS 60597-68-4 is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult local regulations before purchasing or working with this material. Proper handling procedures, including the use of personal protective equipment and appropriate ventilation, are recommended when working with this organic compound in laboratory settings.

Future research directions for 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine include exploring its potential in fragment-based drug design and as a scaffold for developing covalent inhibitors. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in the development of treatments for resistant diseases.

Environmental and safety considerations for 60597-68-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper waste disposal methods should be employed. Recent life cycle assessment studies have begun to evaluate the environmental impact of production processes for such pharmaceutical intermediates, reflecting the industry's commitment to sustainable practices.

The scientific literature contains numerous references to 2-chloro-3-(pyrrolidine-1-carbonyl)pyridine and its derivatives, with publication rates increasing steadily over the past decade. Patent analysis reveals growing intellectual property activity surrounding applications of this chemical building block, particularly in the pharmaceutical sector. This trend suggests that the compound will continue to play an important role in innovation across multiple chemistry-driven industries.